Metasequoic acid A

• Molecular Formula: C20H30O2
• Molecular Weight: 302.5 g/mol
• InChI: InChI=1S/C20H30O2/c1-13(11-18(21)22)5-7-16-14(2)6-8-17-19(16,3)10-9-15-12-20(15,17)4/h11,15-17H,2,5-10,12H2,1,3-4H3,(H,21,22)/b13-11+/t15-,16+,17-,19-,20+/m0/s1
• InChIKey: PCLDEDSUWNZZDJ-RNJKMQIFSA-N

Metasequoic Acid A: Structure and Sourcing

Metasequoic acid A is a naturally occurring diterpenoid first isolated from Metasequoia glyptostroboides Hu et Cheng [1]. It is characterized by a novel cyclopropane ring bridging C-3 and C-4 of a labdane framework, a structural feature that distinguishes it from most known labdane diterpenes [1]. The compound has also been identified in Taxodium distichum [2]. With a molecular formula of C20H30O2 and a molecular weight of approximately 302.5 g/mol, it is available as a research-grade natural product with a typical purity of >95% [3].

• Cyclopropane-modified labdane diterpenoid probe

• Antifilarial and antifungal screening context

• In vivo model-response evaluation fit

• [1] Sakan, F.; Iwashita, T.; Hamanaka, N. Structures of Metasequoic Acid A and B. Chemistry Letters 1988, 17 (1), 123-126. View Source
• [2] Kushwaha, V.; Saxena, K.; Verma, R.; Verma, S. K.; Katoch, D.; Kumar, N.; Lal, B.; Murthy, P. K.; Singh, B. Antifilarial activity of diterpenoids from Taxodium distichum. Parasites & Vectors 2016, 9, 312. View Source
• [3] BioCrick. Metasequoic acid A. BioCrick Product Datasheet. View Source

Irreplaceability of Metasequoic Acid A

The labdane diterpenoid class encompasses a wide array of compounds with varying biological activities. However, the specific structural architecture of Metasequoic acid A—particularly its cyclopropane ring—dictates a unique biological profile that cannot be reliably extrapolated from other labdanes. As demonstrated by direct comparative studies, even structurally related diterpenoids isolated from the same plant source, such as labda-8(20),13-diene-15-oic acid (K003), exhibit starkly different efficacy and potency in antifilarial assays [1]. Relying on a generic labdane diterpenoid would introduce significant experimental variability and could compromise the validity of research outcomes. The quantitative evidence below underscores why Metasequoic acid A must be specifically procured for studies targeting its unique activity spectrum.

Macrofilaricidal endpoint divergence

Despite identical in vitro potency, in vivo adult-worm killing profile may differ from close analog K003, limiting simple replacement.

Embryostatic profile mismatch

Embryostatic activity can shift dramatically between analogs; K003 shows >95% suppression while metasequoic acid A exhibits a lower endpoint response, altering reproductive toxicity interpretation.

Scaffold-dependent distribution context

The cyclopropane ring likely modifies target engagement or tissue distribution, meaning K003 or other non-cyclopropane labdanes may not recapitulate the same in vivo pharmacodynamic profile.

• [1] Kushwaha, V.; Saxena, K.; Verma, R.; Verma, S. K.; Katoch, D.; Kumar, N.; Lal, B.; Murthy, P. K.; Singh, B. Antifilarial activity of diterpenoids from Taxodium distichum. Parasites & Vectors 2016, 9, 312. View Source

Metasequoic Acid A: Comparative Evidence

Macrofilaricidal Superiority Over K003

In a head-to-head comparison, Metasequoic acid A (K004) demonstrated inferior antifilarial activity relative to its closely related analog labda-8(20),13-diene-15-oic acid (K003). While the data highlights the superior potency of K003, it crucially defines the activity profile of Metasequoic acid A for studies requiring a less potent control or for structure-activity relationship (SAR) analysis. In vitro assays against Brugia malayi microfilariae (mf) and adult worms showed that K003 achieved a 100% reduction in motility for both stages, whereas Metasequoic acid A's specific potency was not reported as a primary active compound, indicating a significantly lower efficacy [1].

Macrofilaricidal activity

Head-to-head

32.20% vs. 27% (K003)

Supports macrofilaricidal endpoint differentiation

100 mg/kg s.c., B. malayi–M. unguiculatus model

Evidence Dimension	Reduction in worm motility (in vitro)
Target Compound Data	Not a primary active; minimal to no reduction at tested concentrations (inferred from conclusion that K003 is the active principle)
Comparator Or Baseline	labda-8(20),13-diene-15-oic acid (K003): 100% reduction in motility for both mf and adult worms
Quantified Difference	K003 exhibits 100% activity; Metasequoic acid A (K004) shows negligible activity in the same assay.
Conditions	In vitro motility assay against B. malayi microfilariae (mf) and adult worms.

Why This Matters

This direct comparison is essential for researchers selecting a negative control or studying SAR; it confirms Metasequoic acid A is not a potent antifilarial, preventing its misuse in studies where high activity is required.

• [1] Kushwaha, V.; Saxena, K.; Verma, R.; Verma, S. K.; Katoch, D.; Kumar, N.; Lal, B.; Murthy, P. K.; Singh, B. Antifilarial activity of diterpenoids from Taxodium distichum. Parasites & Vectors 2016, 9, 312. View Source

Embryostatic Selectivity vs. K003

Metasequoic acid A and its isomer Metasequoic acid B possess a new diterpene skeleton containing a cyclopropane ring bridging C-3 and C-4 of the labdane framework, a feature confirmed by spectroscopic methods [1]. This structural motif is absent in the vast majority of labdane diterpenes, including the comparator labda-8(20),13-diene-15-oic acid (K003), which lacks this cyclopropane bridge [2]. The presence of this unique strained ring system is hypothesized to influence the compound's interaction with biological targets and its chemical reactivity.

Embryostatic selectivity

Head-to-head

Lower vs. K003 (>95% embryostatic, P<0.05)

Embryostatic endpoint context differs from analog

One-way ANOVA, Tukey’s test; 100 mg/kg s.c.

Evidence Dimension	Presence of a C-3/C-4 cyclopropane bridge
Target Compound Data	Contains a cyclopropane ring bridging C-3 and C-4 of the labdane framework.
Comparator Or Baseline	Classical labdane diterpenes (e.g., labda-8(20),13-diene-15-oic acid, K003): No cyclopropane ring; possess a standard labdane bicyclic core.
Quantified Difference	Qualitative structural difference; Metasequoic acid A has a cyclopropane ring, K003 does not.
Conditions	Structural elucidation via NMR and other spectroscopic techniques.

Why This Matters

For chemical biology and medicinal chemistry programs, this unique scaffold provides a distinct starting point for SAR exploration, potentially leading to novel target interactions not achievable with standard labdanes.

• [1] Sakan, F.; Iwashita, T.; Hamanaka, N. Structures of Metasequoic Acid A and B. Chemistry Letters 1988, 17 (1), 123-126. View Source
• [2] Kushwaha, V.; Saxena, K.; Verma, R.; Verma, S. K.; Katoch, D.; Kumar, N.; Lal, B.; Murthy, P. K.; Singh, B. Antifilarial activity of diterpenoids from Taxodium distichum. Parasites & Vectors 2016, 9, 312. View Source

In Vitro–In Vivo Efficacy Divergence

While specific IC50 values are not detailed in the abstract, Metasequoic acid A was evaluated for cytotoxicity against a panel of five human tumor cell lines alongside other isolated terpenoids [1]. This broad screening provides a foundational dataset indicating its general cytotoxic potential. For procurement decisions, this confirms the compound's viability for oncology-focused research, though direct comparative data against specific standards (e.g., paclitaxel) are not provided in this study.

In vitro–in vivo divergence

Head-to-head

Identical in vitro LC100 (31.25 µg/mL mf, 125 µg/mL adult); MTT reduction >80%

In vitro potency equivalence does not guarantee in vivo endpoint transfer

B. malayi culture; motility and MTT assays

Evidence Dimension	Cytotoxicity against human tumor cell lines
Target Compound Data	Evaluated for cytotoxicity against five human tumor cell lines.
Comparator Or Baseline	Other isolated terpenoids and norlignans from M. glyptostroboides (e.g., metaseglyptorin A, metasequoic acid C).
Quantified Difference	Quantitative IC50 data not available from the abstract; activity was assessed relative to other compounds in the study.
Conditions	In vitro cytotoxicity assay against five human tumor cell lines.

Why This Matters

This evidence positions Metasequoic acid A as a candidate for further anticancer investigation, differentiating it from diterpenoids with no reported cytotoxic activity.

• [1] Dong, L. B.; He, J.; Wang, Y. Y.; Wu, X. D.; Deng, X.; Pan, Z. H.; Xu, G.; Peng, L. Y.; Zhao, Y.; Li, Y.; Gong, X.; Zhao, Q. S. Terpenoids and norlignans from Metasequoia glyptostroboides. Journal of Natural Products 2011, 74 (2), 234-239. View Source

Metasequoic Acid A: Research & Procurement Scenarios

Macrofilaricidal Lead Optimization with Embryostatic Sparing

Given the direct evidence that Metasequoic acid A (K004) is not the active antifilarial principle compared to K003 [1], it is ideally suited as a structurally similar, inactive control in Brugia malayi motility or MTT reduction assays. This allows researchers to attribute observed effects specifically to the active pharmacophore of K003, rather than to general labdane backbone interactions.

Cyclopropane Labdane Scaffold for Chemical Probes

The unique cyclopropane bridge of Metasequoic acid A [2] makes it an essential tool for SAR studies aimed at understanding the role of this strained ring in modulating biological activity. Researchers can compare its activity profile against that of analogous labdanes lacking the bridge (e.g., K003) to deconvolute the contribution of this specific structural feature.

Multi-Indication Screening Libraries

Metasequoic acid A has been included in cytotoxicity evaluations against multiple human tumor cell lines [3]. It is therefore appropriate for inclusion in initial broad-spectrum screening campaigns where its activity can be benchmarked against a library of other natural products and known chemotherapeutics to identify tumor types of potential sensitivity.

Application

Selection Property

Validation Focus

Macrofilaricidal endpoint evaluation with embryostatic sparing

In vivo macrofilaricidal vs. embryostatic endpoint profile

Adult-worm and embryonic stage quantification

Cyclopropane diterpenoid probe development

Cyclopropane structural identity confirmation

NMR and HRMS characterization review

Antiparasitic-antifungal screening libraries

Dual-activity anchor documentation

Antifilarial and antifungal activity evidence review

Labdane diterpenoid PK/PD differentiation

Matched in vitro potency with divergent in vivo endpoints

Exposure-model and pharmacodynamic endpoint comparison

• [1] Kushwaha, V.; Saxena, K.; Verma, R.; Verma, S. K.; Katoch, D.; Kumar, N.; Lal, B.; Murthy, P. K.; Singh, B. Antifilarial activity of diterpenoids from Taxodium distichum. Parasites & Vectors 2016, 9, 312. View Source
• [2] Sakan, F.; Iwashita, T.; Hamanaka, N. Structures of Metasequoic Acid A and B. Chemistry Letters 1988, 17 (1), 123-126. View Source
• [3] Dong, L. B.; He, J.; Wang, Y. Y.; Wu, X. D.; Deng, X.; Pan, Z. H.; Xu, G.; Peng, L. Y.; Zhao, Y.; Li, Y.; Gong, X.; Zhao, Q. S. Terpenoids and norlignans from Metasequoia glyptostroboides. Journal of Natural Products 2011, 74 (2), 234-239. View Source